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Compound of Interest

Compound Name: 4-Methylbenzyl chloride

Cat. No.: B047497

Technical Support Center: 4-Methylbenzyl Chloride

This technical support center provides guidance for researchers, scientists, and drug
development professionals on safely handling 4-Methylbenzyl chloride and mitigating its
lachrymatory effects.

Frequently Asked Questions (FAQSs)

Q1: What is 4-Methylbenzyl chloride and why is it a lachrymator?

Al: 4-Methylbenzyl chloride (also known as p-Xylyl chloride) is a chemical intermediate with
the formula C8HICI.[1][2][3] It is classified as a lachrymator, a substance that irritates the eyes
and causes tearing.[4][5] The lachrymatory effect is an immediate response to exposure to its
vapors.[6]

Q2: What are the primary hazards associated with 4-Methylbenzyl chloride?

A2: Besides being a powerful lachrymator, 4-Methylbenzyl chloride is corrosive and can
cause severe skin burns and serious eye damage.[4][7][8] It is also harmful if swallowed and
can cause respiratory tract irritation upon inhalation.[7][9][10] The substance is a combustible
liquid and may be corrosive to metals.[7][9]

Q3: What are the initial symptoms of exposure to 4-Methylbenzyl chloride?
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A3: The most immediate symptoms of exposure are intense eye irritation and tearing.[6] Other
symptoms can include skin irritation or burns, and respiratory tract irritation.[10] High
concentrations may lead to toxic pneumonitis.[4]

Q4: How should 4-Methylbenzyl chloride be stored?

A4: It should be stored in a cool, dry, and well-ventilated area in a tightly closed, corrosion-

resistant container.[7][10] The recommended storage temperature is between 2-8°C.[2][7] It
should be kept away from heat, sparks, open flames, and incompatible substances such as
bases, alcohols, amines, and metals.[5][9][10]

Troubleshooting Guide: Experimental Issues

Issue 1: | am experiencing eye irritation while working with 4-Methylbenzyl chloride, even
though | am wearing safety glasses.

e Troubleshooting Steps:

o Immediate Action: Move away from the work area to fresh air immediately. If irritation
persists, use an emergency eyewash station.

o Assess Ventilation: Confirm that you are working in a properly functioning chemical fume
hood.[11] Lachrymators should always be handled in a fume hood to minimize vapor
exposure.[11]

o Upgrade Eye Protection: Standard safety glasses with side shields may not provide
adequate protection from vapors.[11] Switch to tightly fitting chemical splash goggles or a
full-face shield for better protection.[7][10]

o Check for Spills: Carefully inspect your work area for any spills that could be generating
vapors. Neutralize and clean up any spills according to your lab's safety protocols.

Issue 2: My skin feels irritated after handling a container of 4-Methylbenzyl chloride.
e Troubleshooting Steps:

o Immediate Action: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes.[7][10] Remove any contaminated clothing, ensuring not to touch the
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outer surface of your gloves.[7]

o Review Glove-Handling Technique: Ensure you are using the proper glove removal

technique to avoid contaminating your skin.[7]

o Check Glove Integrity: Inspect your gloves for any signs of degradation or punctures

before use. Disposable nitrile gloves are generally adequate for incidental contact, but for

prolonged handling, consult the manufacturer's glove compatibility chart.[11]

o Wear Appropriate Lab Attire: Always wear a lab coat and closed-toe shoes to protect your

skin from potential splashes.[11]

Data Presentation

Table 1: Properties and Safety Information for 4-Methylbenzyl Chloride

Property Value Reference
CAS Number 104-82-5 [117]
Molecular Formula C8H9Cl [2][3]
Molecular Weight 140.61 g/mol [11[3]
Appearance Clear colorless to light yellow o
liquid
Boiling Point 200-202 °C [1][2]
Flash Point 75 °C (167 °F) - closed cup [2]

Storage Temperature

2-8°C

[2]7]

Primary Hazards

Lachrymator, Corrosive,
Harmful if swallowed,

Skin/Eye/Respiratory Irritant

(4105181

Experimental Protocols
Protocol: Safe Handling of 4-Methylbenzyl Chloride
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e Preparation and Personal Protective Equipment (PPE):

o Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS) for 4-Methylbenzyl chloride.[12]

o Work must be conducted in a certified chemical fume hood.[11]

o Don the following PPE:

Tightly fitting chemical splash goggles and a face shield.[7]

Appropriate chemical-resistant gloves (e.g., nitrile for short-term use, inspect before
use).[7][11]

Alab coat and closed-toe shoes.[11]

Ensure an emergency eyewash station and safety shower are readily accessible.[13]
e Handling and Dispensing:
o Transport the chemical in a secondary container.[12]

o Before opening, allow the container to come to room temperature inside the fume hood to
prevent pressure buildup.

o Carefully open the container, pointing the cap away from you.

o Use a calibrated pipette or syringe to dispense the required amount. Avoid pouring directly
from the bottle to minimize splashing.

o Keep the container tightly sealed when not in use.[10]
o Waste Disposal:

o Dispose of all contaminated materials (gloves, pipette tips, etc.) in a designated hazardous
waste container.[7]
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o Unused 4-Methylbenzyl chloride must be disposed of as hazardous waste according to

institutional and local regulations.[9]

o Post-Experiment Cleanup:

o Decontaminate all surfaces in the fume hood that may have come into contact with the

chemical.
o Properly remove and dispose of your gloves.[7]

o Wash your hands thoroughly with soap and water after completing the work.[7]

Mandatory Visualizations
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Exposure to

4-Methylbenzyl Chloride

Immediately move to fresh air
and remove contaminated clothing.

Assess Type of Exposure

Eye Contact Skin Contact Inhalation

A

Flush eyes with water for at least 15-20 minutes
at an eyewash station. Remove contact lenses.

\

Wash affected skin with soap and
plenty of water for at least 15 minutes.

\

Remain in fresh air. If breathing is difficult,
administer oxygen if trained.

Seek Immediate Medical Attention.
Bring the SDS.

Click to download full resolution via product page

Caption: Workflow for immediate first aid response to 4-Methylbenzyl chloride exposure.
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Handling 4-Methylbenzyl Chloride

Work in a certified
chemical fume hood?

No - DO NOT PROCEED

Select Personal Protective Equipment (PPE)

Hand Protection:
Chemical-resistant gloves (e.g., Nitrile).
Inspect before use.

Eye/Face Protection:
Tightly-fitting safety goggles AND face shield.

Body Protection:
Lab coat and closed-toe shoes.

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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